Cas no 2167970-12-7 (ethyl 3-amino-4-cyclopentyl-2-hydroxybutanoate)

• Product Name: ethyl 3-amino-4-cyclopentyl-2-hydroxybutanoate
• CAS No: 2167970-12-7
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6199982
• PubChem ID: 165746736
• Update Time: 2025-05-20

ethyl 3-amino-4-cyclopentyl-2-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-4-cyclopentyl-2-hydroxybutanoate
• EN300-188026
• 2167970-12-7

• Inchi： 1S/C11H21NO3/c1-2-15-11(14)10(13)9(12)7-8-5-3-4-6-8/h8-10,13H,2-7,12H2,1H3
• InChI Key： NHLQHGGBODENLB-UHFFFAOYSA-N
• SMILES： OC(C(=O)OCC)C(CC1CCCC1)N

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.6Ų

Additional information on ethyl 3-amino-4-cyclopentyl-2-hydroxybutanoate

Recent Advances in the Synthesis and Applications of Ethyl 3-amino-4-cyclopentyl-2-hydroxybutanoate (CAS: 2167970-12-7)

Ethyl 3-amino-4-cyclopentyl-2-hydroxybutanoate (CAS: 2167970-12-7) is a chiral compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique cyclopentyl and hydroxybutanoate moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the design of protease inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in medicinal chemistry.

One of the key areas of research involving ethyl 3-amino-4-cyclopentyl-2-hydroxybutanoate is its role in the synthesis of peptidomimetics. Peptidomimetics are synthetic compounds designed to mimic the structure and function of natural peptides, offering enhanced stability and bioavailability. Researchers have successfully utilized this compound to develop novel inhibitors targeting enzymes such as HIV-1 protease and thrombin, demonstrating its potential in addressing unmet medical needs. The stereochemistry of the compound plays a critical role in its binding affinity and selectivity, making it a valuable scaffold for structure-activity relationship (SAR) studies.

In addition to its applications in protease inhibition, ethyl 3-amino-4-cyclopentyl-2-hydroxybutanoate has been investigated for its antimicrobial properties. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of derivatives of this compound with potent activity against multidrug-resistant bacterial strains. The researchers attributed the enhanced efficacy to the introduction of the cyclopentyl group, which improves membrane permeability and target engagement. These findings underscore the compound's potential as a lead structure for the development of new antibiotics.

The synthetic pathways for ethyl 3-amino-4-cyclopentyl-2-hydroxybutanoate have also been a focus of recent research. Advances in asymmetric synthesis and catalytic methods have enabled the efficient production of this compound with high enantiomeric purity. For instance, a study in Organic Letters described a novel catalytic system using chiral ligands to achieve enantioselective hydrogenation, yielding the desired product in excellent yield and stereoselectivity. Such methodological improvements are crucial for scaling up production and facilitating further pharmacological evaluations.

Looking ahead, the exploration of ethyl 3-amino-4-cyclopentyl-2-hydroxybutanoate is expected to expand into new therapeutic areas, including neurodegenerative diseases and cancer. Preliminary in vitro studies have shown promising results in modulating key signaling pathways involved in these conditions. As research progresses, the compound's full potential in drug development will likely be unlocked, offering new opportunities for innovation in the pharmaceutical industry.